![molecular formula C11H11N3OS B7459950 4-amino-N-(4-methyl-1,3-thiazol-2-yl)benzamide](/img/structure/B7459950.png)
4-amino-N-(4-methyl-1,3-thiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-amino-N-(4-methyl-1,3-thiazol-2-yl)benzamide, also known as AMTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. AMTB is a thiazole derivative that has been synthesized using a variety of methods. In
Scientific Research Applications
4-amino-N-(4-methyl-1,3-thiazol-2-yl)benzamide has been studied extensively for its potential applications in various fields, including neuroscience, pharmacology, and toxicology. In neuroscience, this compound has been used to study the function of transient receptor potential melastatin 8 (TRPM8) channels in the nervous system. In pharmacology, this compound has been investigated for its potential as a drug target for various diseases, including cancer and diabetes. In toxicology, this compound has been used to study the effects of environmental toxins on the nervous system.
Mechanism of Action
4-amino-N-(4-methyl-1,3-thiazol-2-yl)benzamide is a potent inhibitor of TRPM8 channels, which are involved in the sensation of cold temperatures. TRPM8 channels are also involved in various physiological processes, including pain sensation, bladder function, and prostate cancer progression. This compound binds to the extracellular domain of TRPM8 channels, preventing the influx of calcium ions into the cell and inhibiting channel activity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits TRPM8 channel activity in a dose-dependent manner. In vivo studies have shown that this compound reduces cold sensitivity in mice and rats. This compound has also been shown to inhibit the growth of prostate cancer cells in vitro.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-amino-N-(4-methyl-1,3-thiazol-2-yl)benzamide in lab experiments is its potency as a TRPM8 channel inhibitor. This compound has been shown to have a higher affinity for TRPM8 channels than other inhibitors, such as menthol and icilin. However, one limitation of using this compound is its potential off-target effects. This compound has been shown to inhibit other ion channels, including TRPA1 and TRPV1 channels, at high concentrations.
Future Directions
There are several future directions for research on 4-amino-N-(4-methyl-1,3-thiazol-2-yl)benzamide. One area of interest is the development of more potent and selective TRPM8 channel inhibitors based on the structure of this compound. Another area of interest is the investigation of the role of TRPM8 channels in various diseases, including cancer and diabetes. Additionally, the potential off-target effects of this compound need to be further investigated to better understand its mechanism of action.
Synthesis Methods
The synthesis of 4-amino-N-(4-methyl-1,3-thiazol-2-yl)benzamide has been achieved using various methods. One of the most common methods involves the reaction of 4-aminobenzamide with 4-methyl-2-thiocyanatothiazole in the presence of a base such as sodium hydroxide. Other methods involve the use of different reagents and catalysts, including copper(II) chloride, sodium hydride, and palladium on carbon.
properties
IUPAC Name |
4-amino-N-(4-methyl-1,3-thiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3OS/c1-7-6-16-11(13-7)14-10(15)8-2-4-9(12)5-3-8/h2-6H,12H2,1H3,(H,13,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHBUFHLBJVDDOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)NC(=O)C2=CC=C(C=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.